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Introduction
N,N-Dimethylacetoacetamide (DMAA), CAS No. 2044-64-6, is a colorless to yellow liquid

commonly utilized as a solvent and a versatile intermediate in organic synthesis, particularly in

the production of pharmaceuticals, agrochemicals, and dyes.[1][2] Its stability under normal

conditions and solubility in many organic solvents make it a valuable reagent.[1][2] However,

proper handling and storage procedures are critical to ensure laboratory safety. These notes

provide detailed protocols and safety information for the use of N,N-Dimethylacetoacetamide
in a research and development setting.

Hazard Identification and Summary
N,N-Dimethylacetoacetamide is classified as a hazardous substance. It is a combustible

liquid that can cause serious eye irritation and mild skin irritation.[3][4] It may be harmful if

swallowed or if it comes into contact with skin.[4]

Key Hazards:
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Health: Causes serious eye irritation.[4][5][6] Harmful in contact with skin or if inhaled.[4][6]

May cause harm to an unborn child.[5][6] Chronic exposure may lead to hepatotoxicity.[7]

Flammability: Combustible liquid.[4][5] Keep away from heat, sparks, open flames, and other

ignition sources.[4][5]

Reactivity: Stable under normal conditions.[3] It is incompatible with strong oxidizing agents,

halogenated compounds (like carbon tetrachloride), and may react violently with iron.[8]

Quantitative Data Summary
The physical, chemical, and safety properties of N,N-Dimethylacetoacetamide are

summarized below.

Table 1: Physical and Chemical Properties

Property Value

CAS Number 2044-64-6[9]

Molecular Formula C6H11NO2[2][9]

Molar Mass 129.16 g/mol [2][9]

Appearance Clear, colorless to yellow liquid[1]

Boiling Point 194°C (lit.)[9]

Melting Point -88°C (lit.)[9]

Flash Point 122°C (252°F)[3]

Density ~1.02 g/cm³ at 20°C[2]

Solubility
Soluble in water.[1][8] Miscible with many

organic solvents.[2]

Table 2: Exposure Controls and Personal Protection
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Parameter Recommendation

Engineering Controls

Use in a well-ventilated place, preferably a

chemical fume hood.[5][9] Ensure eyewash

stations and safety showers are close to the

workstation.[5]

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[9]

Skin Protection
Wear chemical-impermeable gloves (inspected

prior to use) and protective clothing.[9]

Respiratory Protection

If exposure limits are exceeded or irritation

occurs, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[5]

General Hygiene
Wash hands thoroughly after handling.[10] Do

not eat, drink, or smoke in work areas.[10]

Table 3: Fire-Fighting Measures

Aspect Information

Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[3][9]

Unsuitable Extinguishing Media A full water jet may be unsuitable.[6]

Specific Hazards

Combustible material; containers may explode

when heated.[5] Thermal decomposition can

release irritating gases and toxic fumes of

carbon oxides (CO, CO2) and nitrogen oxides

(NOx).[3][5][8]

Protective Equipment
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[5][9]
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Experimental Protocols
Preparation: Before handling, read the Safety Data Sheet (SDS) thoroughly. Ensure a

chemical fume hood is operational and an appropriate fire extinguisher is accessible.

Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles with

side shields, a lab coat, and chemical-resistant gloves.[9]

Ventilation: Conduct all handling and dispensing operations inside a certified chemical fume

hood to avoid breathing vapors.[5]

Dispensing: Ground all equipment containing the material to prevent static discharge. Use

non-sparking tools.[9] Open containers carefully and slowly dispense the required amount.

Storage after Use: Keep containers tightly closed when not in use.[5][9] Store in a

designated, cool, dry, and well-ventilated area.[5][9]

Hygiene: After handling, wash hands and any exposed skin thoroughly.[4][10]

Immediate Action: Evacuate personnel from the immediate spill area.[9] Remove all sources

of ignition.[5][9]

Ventilation: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so.[9] Do not let the

chemical enter drains.[9]

Cleanup: Wear full PPE, including respiratory protection if necessary. Absorb the spill with an

inert, non-combustible material such as dry earth, sand, or vermiculite.[8]

Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a

suitable, labeled, and closed container for disposal.[8][9]

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.
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Eye Contact: Immediately rinse with pure water for at least 15 minutes, holding the eyelids

open.[3][9] Remove contact lenses if present and easy to do.[3] Seek immediate medical

attention.

Skin Contact: Take off contaminated clothing immediately.[9] Wash the affected area with

soap and plenty of water for at least 15 minutes.[3][9] Consult a doctor.[9]

Inhalation: Move the victim to fresh air.[9] If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water.[9] Never give anything by

mouth to an unconscious person.[9] Call a physician or poison control center immediately.[5]

[9]

Safe Storage Protocols
Conditions: Store containers in a dry, cool, and well-ventilated place.[5][9] The storage area

should be locked up or accessible only to authorized personnel.[11]

Containers: Keep containers tightly closed and sealed until ready for use.[9]

Incompatibilities: Store away from incompatible materials, which include:

Strong oxidizing agents.[3][5]

Strong acids.[5]

Halogenated compounds (e.g., carbon tetrachloride).

Metals such as mild steel, black iron, brass, or copper, as contact may cause color

formation.[3]

Visualized Workflows and Logic
The following diagrams illustrate the recommended workflows for handling and storing N,N-
Dimethylacetoacetamide.
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Caption: Workflow for Safe Handling of N,N-Dimethylacetoacetamide.
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Caption: Decision Protocol for Safe Storage of N,N-Dimethylacetoacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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